Cas no 89866-61-5 (5,5,5-Trifluorovaleronitrile)

5,5,5-Trifluorovaleronitrile structure
5,5,5-Trifluorovaleronitrile structure
Product Name:5,5,5-Trifluorovaleronitrile
CAS No:89866-61-5
MF:C5H6F3N
MW:137.103051662445
MDL:MFCD08059547
CID:720233
PubChem ID:11819135
Update Time:2024-10-26

5,5,5-Trifluorovaleronitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,5,5,5-trifluoro-
    • 5,5,5-trifluoropentanenitrile
    • 5,5,5,-Trifluorovaleronitrile
    • 5,5,5-Trifluoropentanonitrile
    • Pentanenitrile,5,5,5-trifluoro
    • 5,5,5-Trifluoropentanenitrile (ACI)
    • 5,5,5-Trifluorovaleronitrile
    • 5,5,5-Trifluoro-pentanenitrile
    • DTXSID20473676
    • Pentanenitrile, 5,5,5-trifluoro-
    • SCHEMBL3588556
    • MFCD08059547
    • EN300-138950
    • AKOS006345727
    • DB-229255
    • 89866-61-5
    • MDL： MFCD08059547
    • Inchi： 1S/C5H6F3N/c6-5(7,8)3-1-2-4-9/h1-3H2
    • InChI Key： JUBKTXQLCVDDLL-UHFFFAOYSA-N
    • SMILES： N#CCCCC(F)(F)F

Computed Properties

  • Exact Mass: 137.04500
  • Monoisotopic Mass: 137.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Boiling Point: 60/10mm
  • PSA: 23.79000
  • LogP: 2.24258

5,5,5-Trifluorovaleronitrile Security Information

  • Hazardous Material Identification： T

5,5,5-Trifluorovaleronitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5,5,5-Trifluorovaleronitrile Pricemore >>

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abcr
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5,5,5-Trifluorovaleronitrile Production Method

Production Method 1

2365486-98-0 2365486-98-0
1672681-48-9 1672681-48-9
89866-61-5 89866-61-5
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Copper(II) triflate Solvents: Dichloromethane ;  12 h, rt
Reference
Copper-Catalyzed Ring-Opening Radical Trifluoromethylation of Cycloalkanone Oximes
Liu, Zhonglin; Shen, Haigen; Xiao, Haiwen; Wang, Zhentao; Zhu, Lin; et al, Organic Letters, 2019, 21(13), 5201-5205

Production Method 2

406-81-5 406-81-5
89866-61-5 89866-61-5
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  0 °C → rt; 16 h, rt
Reference
Flash chemistry enables high productivity metalation-substitution of 5-alkyltetrazoles
Wong, Jeff Y. F.; Thomson, Christopher G.; Vilela, Filipe; Barker, Graeme, Chemical Science, 2021, 12(40), 13413-13424

Production Method 3

10549-76-5 10549-76-5
89866-61-5 89866-61-5
Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ;  2 h, rt → 55 °C
Reference
Csp3-Csp3 Bond-Forming Reductive Elimination from Well-Defined Copper(III) Complexes
Paeth, Matthew; Tyndall, Sam B.; Chen, Liang-Yu; Hong, Jia-Cheng; Carson, William P.; et al, Journal of the American Chemical Society, 2019, 141(7), 3153-3159

Production Method 4

406-81-5 406-81-5
89866-61-5 89866-61-5
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  17 h, rt
Reference
Preparation of fused imidazolidine derivatives as inhibitors of cartilage matrix degradation
, World Intellectual Property Organization, , ,

5,5,5-Trifluorovaleronitrile Raw materials

5,5,5-Trifluorovaleronitrile Preparation Products

5,5,5-Trifluorovaleronitrile Related Literature

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